Cas no 889658-85-9 (ethyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate)

• Product Name: ethyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate
• CAS No: 889658-85-9
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD16657746
• CID: 2195947
• PubChem ID: 57762844
• Update Time: 2025-06-11

ethyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid ethyl ester
• ethyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate
• IJSMPVSMWCDZKW-UHFFFAOYSA-N
• PB13695
• AS-51099
• AKOS025403921
• SCHEMBL3881195
• P11913
• 3-BROMO-1H-PYRROLO[3,2-B]PYRIDINE-2-CARBOXYLICACIDETHYLESTER
• SY244816
• 889658-85-9
• CS-0049492
• DB-366024
• MFCD16657746

• MDL： MFCD16657746
• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)9-7(11)8-6(13-9)4-3-5-12-8/h3-5,13H,2H2,1H3
• InChI Key： IJSMPVSMWCDZKW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)NC2C=CC=NC=21

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on ethyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate

Introduction to Ethyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate (CAS No. 889658-85-9)

Ethyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate (CAS No. 889658-85-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the pyrrolopyridine class, a heterocyclic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of both bromine and carboxylate functional groups in its molecular framework makes it a versatile intermediate for the development of more complex molecules.

The< strong>Ethyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate molecule exhibits a unique combination of structural features that contribute to its reactivity and utility in synthetic chemistry. The bromine atom at the 3-position provides a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing biaryl systems. Meanwhile, the carboxylate group at the 2-position can be used for amide bond formation or further derivatization, making it a valuable building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmacological properties. Pyrrolopyridines, in particular, have been extensively studied due to their role as key scaffolds in various drug candidates. For instance, derivatives of this class have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The< strong>Ethyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate compound is no exception and has been explored in several cutting-edge research projects.

One of the most notable applications of< strong>Ethyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in the development of anti-cancer therapies. Researchers have utilized this compound as a precursor to create highly specific inhibitors that can modulate kinase activity without affecting other cellular processes. The bromine substituent allows for easy introduction of additional functional groups that can enhance binding affinity and selectivity.

The carboxylate moiety in< strong>Ethyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate also facilitates its use in peptidomimetic chemistry. Peptidomimetics are synthetic analogs of natural peptides that can mimic their biological functions but with improved stability and pharmacokinetic properties. By incorporating this compound into peptidomimetic scaffolds, researchers can design molecules that target specific protein-protein interactions involved in various diseases. This approach has led to the discovery of novel therapeutic agents with enhanced efficacy and reduced side effects.

Another area where< strong>Ethyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate has made significant contributions is in the development of antiviral drugs. The structural motif of pyrrolopyridines has been found to interact with viral proteins, thereby inhibiting viral replication. For example, studies have shown that derivatives of this class can disrupt the replication cycle of certain RNA viruses by interfering with viral polymerase activity. The< strong>CAS No. 889658-85-9 identifier ensures precise identification and tracking of this compound throughout its synthetic and analytical processes.

The synthesis of< strong>Ethyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Typically, the synthesis begins with the formation of the pyrrolopyridine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps include bromination at the desired position and esterification to introduce the carboxylate group. These steps require careful optimization to ensure high yield and purity.

The use of< strong>Ethyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate as an intermediate has also been explored in material science applications. Pyrrolopyridine derivatives exhibit interesting electronic properties due to their conjugated aromatic systems, making them suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have incorporated this compound into polymer backbones to create materials with enhanced charge transport properties. Such advancements could lead to more efficient and sustainable electronic devices.

In conclusion, ethyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate (CAS No.< strong>889658-85-9) is a multifaceted compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features make it an invaluable building block for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow even further.